Cas no 1255147-05-7 (5-Cyclobutyl-1,3,4-oxadiazol-2-ol)

• Product Name: 5-Cyclobutyl-1,3,4-oxadiazol-2-ol
• CAS No: 1255147-05-7
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD18064645
• CID: 1067487
• PubChem ID: 51072301
• Update Time: 2025-04-20

5-Cyclobutyl-1,3,4-oxadiazol-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Cyclobutyl-1,3,4-oxadiazol-2-ol
• ALBB-015069
• AKOS013513379
• 1255147-05-7
• MFCD18064645
• LS-04789
• 5-cyclobutyl-3H-1,3,4-oxadiazol-2-one
• CS-0375928
• 5-Cyclobutyl-1,3,4-oxadiazol-2(3H)-one
• AKOS005175069
• 5-cyclobutyl-1,3,4-oxadiazol-2-ol(SALTDATA: FREE)
• 1,3,4-oxadiazol-2-ol, 5-cyclobutyl-

• MDL： MFCD18064645
• Inchi： 1S/C6H8N2O2/c9-6-8-7-5(10-6)4-2-1-3-4/h4H,1-3H2,(H,8,9)
• InChI Key： GWNHOOFZBSVHNW-UHFFFAOYSA-N
• SMILES： O1C(NN=C1C1CCC1)=O

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.7Ų